Cas no 2228716-94-5 (4-methoxy-4-2-(methylsulfanyl)ethylpiperidine)

• Product Name: 4-methoxy-4-2-(methylsulfanyl)ethylpiperidine
• CAS No: 2228716-94-5
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 6219371
• PubChem ID: 165624845
• Update Time: 2025-06-09

4-methoxy-4-2-(methylsulfanyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-2-(methylsulfanyl)ethylpiperidine
• 2228716-94-5
• 4-methoxy-4-[2-(methylsulfanyl)ethyl]piperidine
• EN300-1767773

• Inchi： 1S/C9H19NOS/c1-11-9(5-8-12-2)3-6-10-7-4-9/h10H,3-8H2,1-2H3
• InChI Key： QKBDEQGZIQCRDU-UHFFFAOYSA-N
• SMILES： S(C)CCC1(CCNCC1)OC

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.6Ų

Additional information on 4-methoxy-4-2-(methylsulfanyl)ethylpiperidine

Research Briefing on 4-Methoxy-4-[2-(methylsulfanyl)ethyl]piperidine (CAS: 2228716-94-5) in Chemical Biology and Pharmaceutical Applications

The compound 4-methoxy-4-[2-(methylsulfanyl)ethyl]piperidine (CAS: 2228716-94-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This piperidine derivative, characterized by its methoxy and methylsulfanylethyl substituents, has demonstrated promising pharmacological properties that warrant further investigation. Recent studies have focused on its potential as a building block for novel drug candidates, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Structural analysis reveals that the unique combination of functional groups in 2228716-94-5 contributes to its distinctive physicochemical properties. The methoxy group enhances lipophilicity, while the methylsulfanylethyl moiety provides potential for metabolic stability and targeted interactions. Recent computational studies published in the Journal of Medicinal Chemistry (2023) have shown that this compound exhibits favorable drug-like properties, with predicted blood-brain barrier permeability scores suggesting CNS applicability.

In synthetic chemistry applications, 4-methoxy-4-[2-(methylsulfanyl)ethyl]piperidine has shown versatility as an intermediate. A 2024 study in Organic Letters demonstrated its effectiveness in multicomponent reactions for constructing complex heterocyclic scaffolds. The compound's stability under various reaction conditions makes it particularly valuable for parallel synthesis approaches in drug discovery programs. Researchers at several pharmaceutical companies have incorporated this building block into their compound libraries for high-throughput screening.

Pharmacological evaluations of derivatives containing the 2228716-94-5 core structure have yielded promising results. Recent preclinical studies indicate potential activity at sigma receptors, with one derivative showing nanomolar affinity for σ1 receptors in animal models of neuropathic pain. Additional research presented at the 2023 ACS National Meeting suggested possible applications in metabolic disorders, with structural analogs demonstrating modulatory effects on PPARγ receptors.

The safety profile of 4-methoxy-4-[2-(methylsulfanyl)ethyl]piperidine has been investigated in recent toxicological studies. Preliminary data from in vitro assays show favorable cytotoxicity profiles at therapeutic concentrations, though researchers note the need for more comprehensive in vivo studies. The compound's metabolic pathways have been partially characterized, with initial results indicating primary oxidation of the sulfur moiety followed by conjugation.

From a commercial perspective, the availability of 2228716-94-5 has improved significantly in the past two years, with multiple suppliers now offering the compound in research quantities. Current market analysis suggests growing demand from both academic and industrial researchers, particularly in the United States and European pharmaceutical hubs. The compound's current price range reflects its status as a specialty chemical with pharmaceutical applications.

Future research directions for this compound include optimization of its synthetic route for scale-up production, further exploration of its pharmacological potential through structure-activity relationship studies, and investigation of its utility in targeted drug delivery systems. Several patent applications filed in 2024 suggest that pharmaceutical companies are actively pursuing proprietary derivatives of this core structure for various therapeutic indications.